3,5-dimethoxy-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-3,5-dimethoxybenzamide
• InChI: InChI=1S/C20H16N2O3S/c1-24-14-9-13(10-15(11-14)25-2)19(23)22-20-21-18-16-6-4-3-5-12(16)7-8-17(18)26-20/h3-11H,1-2H3,(H,21,22,23)
• InChI Key: NGSVUMPEDJYHJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43)OC
• Molecular Formula: C20H16N2O3S
• DSSTOX Substance ID: DTXSID70412858
• Molecular Weight: 364.4 g/mol
• CAS RN: 6217-20-5

Description

Thiazoles are important heterocyclic compounds exhibiting a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The presence of methoxy groups and a naphtho group in the compound could potentially influence these activities.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using techniques like IR spectroscopy, 1H NMR, 13C NMR, and mass spectrometry. These techniques can provide information about the types of bonds present in the molecule and the arrangement of atoms.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve interactions with various biological targets, leading to their wide range of biological activities. The exact reactions would depend on the specific structure of the compound and the biological environment in which it is present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Techniques like IR spectroscopy, 1H NMR, 13C NMR, and mass spectrometry can provide information about these properties.

Scientific Research Applications

Photochemical Synthesis

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Anti-inflammatory Agents

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Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antibacterial Activity

. Antibacterial agents are substances that inhibit the growth of bacteria or kill bacteria.

Inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B)

. PTP1B is a key enzyme involved in insulin signaling and is a potential therapeutic target for the treatment of type 2 diabetes and obesity.

Anticancer Activity

. Anticancer agents are substances that prevent, inhibit or halt the development of a cancer.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been associated with a wide range of biological activities . They have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Some thiazole derivatives have been found to interact with dna and topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

The development of new synthetic methods and the exploration of the biological activities of similar compounds are areas of ongoing research. The specific future directions would depend on the results of this research.